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These application notes provide detailed methodologies for quantifying the effect of Mayzent®
(siponimod) on neurofilament light chain (NfL) levels, a key biomarker for monitoring neuro-
axonal injury. The protocols are intended for use in research and clinical trial settings to assess
treatment response and the neuroprotective effects of Mayzent in patients with multiple
sclerosis.

Introduction to Neurofilament Light Chain (NfL) as a
Biomarker

Neurofilament light polypeptide (NfL) is a structural protein of the neuronal cytoskeleton.[1][2]
Following neuro-axonal damage, NfL is released into the cerebrospinal fluid (CSF) and
subsequently into the bloodstream.[1] Elevated levels of NfL in both CSF and blood have been
associated with various neurological disorders, including multiple sclerosis (MS), and correlate
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with disease activity and progression.[3][4][5] Therefore, quantifying NfL levels serves as a
valuable tool for assessing neuronal injury and the efficacy of neuroprotective therapies.

Mayzent (siponimod) is a sphingosine 1-phosphate (S1P) receptor modulator indicated for the
treatment of relapsing forms of multiple sclerosis.[6] Clinical studies have demonstrated that
Mayzent can reduce the rate of disability progression.[6][7] A key pharmacodynamic effect of
Mayzent is the reduction of blood NfL levels, suggesting a decrease in ongoing neuro-axonal
damage.[3][8][9]

Quantitative Data on Mayzent's Effect on NfL Levels

Data from the Phase IIl EXPAND trial has demonstrated the effect of Mayzent on blood NfL
levels in patients with secondary progressive multiple sclerosis (SPMS).[3][8] The key findings
are summarized in the tables below.

Table 1. Change in Blood NfL Levels in SPMS Patients Treated with Mayzent vs. Placebo (>21
months of treatment)

Baseline NfL Percent Change
. . p-value (vs.
Treatment Group (Geometric Mean, from Baseline over
Placebo)
pg/mL) 21 months
Mayzent (siponimod) 30.7 -5.7% 0.0004
Placebo 28.8 +9.2%

Data sourced from the EXPAND clinical trial.[3][8]

Table 2: Change in Blood NfL Levels in SPMS Subgroups Treated with Mayzent vs. Placebo
(>21 months of treatment)
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Percent Change

. p-value (vs.
Subgroup Treatment Group from Baseline over
Placebo)
21 months

Relapsing SPMS o

Mayzent (siponimod) -10.5% 0.0028
(rSPMS)
Placebo +7.1%
Non-relapsing SPMS o

Mayzent (siponimod) -2.5% 0.0328
(nrSPMS)
Placebo +10.7%

Data sourced from the EXPAND clinical trial.[3][8]

Experimental Protocols for NfL Quantification

The following are detailed protocols for the two primary methodologies used to quantify NfL
levels in biological samples: Single Molecule Array (Simoa) and Enzyme-Linked
Immunosorbent Assay (ELISA).

Protocol 1: Quantification of NfL in Plasma/Serum using
Single Molecule Array (Simoa)

Simoa technology offers ultra-sensitive detection of biomarkers and is the method used in the
EXPAND clinical trial for Mayzent.[3][8][10]

Materials:

Simoa HD-1 or HD-X Analyzer[11]

Simoa® NfL Assay Kit (Quanterix) or equivalent[10]

Patient blood samples (plasma or serum)

Standard laboratory equipment (centrifuge, pipettes, etc.)

Procedure:
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o Sample Collection and Preparation:

o

Collect whole blood in EDTA or serum separator tubes.

[¢]

Process samples promptly by centrifugation to separate plasma or serum.

[¢]

Aliquoted samples should be stored at -80°C until analysis to prevent protein degradation.

[1]

o

Avoid repeated freeze-thaw cycles.[1]

e Assay Preparation:
o Turn on the Simoa HD-1/HD-X Analyzer and initialize the software.
o Perform daily or pre-run maintenance as prompted by the system.

o Prepare reagents from the Simoa NfL assay kit according to the manufacturer's
instructions. This typically includes bead reagent, detector reagent, and sample diluent.

o Assay Execution on Simoa Analyzer:

o Load the prepared reagents, calibrators, and patient samples (plasma or serum) into the
appropriate racks. The instrument typically performs a 4x dilution for plasma or serum
samples.

o Create a plate layout in the software, assigning positions for calibrators, controls, and
samples.

o Initiate the automated assay run. The instrument will perform the following steps:

Incubation of samples with antibody-coated paramagnetic beads.

Washing to remove unbound components.

Incubation with a biotinylated detector antibody.

Addition of a streptavidin-p-galactosidase (SBG) conjugate.
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» Resuspension of beads in a resorufin 3-D-galactopyranoside (RGP) substrate.
» Loading of the beads onto the Simoa disc, which contains thousands of microwells.
» Sealing of the wells with oil to isolate individual immunocomplexes.

» |Imaging of the microwells to detect fluorescent signals from single enzyme-labeled
molecules.

e Data Analysis:

o The Simoa software calculates the concentration of NfL in each sample by interpolating
the signal from a standard curve.

o Data is typically reported in pg/mL.

o Geometric means are often used for reporting NfL levels due to the logarithmic distribution
of the data.[3][12]

Protocol 2: Quantification of NfL in Cerebrospinal Fluid
(CSF) using ELISA

ELISA is a widely used and established method for quantifying protein biomarkers.[1][13]

Materials:

NF-light® ELISA kit (UmanDiagnostics) or equivalent[13][14]

Microplate reader

Patient CSF samples

Standard laboratory equipment (pipettes, wash bottles, etc.)
Procedure:
o Sample Collection and Preparation:

o Collect CSF via lumbar puncture using sterile techniques.[1]
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o Centrifuge the CSF to remove any cellular debris.

o Aliquoted samples should be stored at -80°C.[1]

e Assay Preparation:

o Prepare all reagents, including standards, controls, and buffers, as described in the ELISA
kit manual.[14]

o Reconstitute and serially dilute the NfL standard to generate a standard curve (e.g., 0 to
5000 pg/mL).[14]

e ELISA Procedure:

[¢]

Dilute CSF samples with the provided sample diluent (typically a 1:1 dilution).[14]
o Wash the wells of the antibody-coated microplate with wash buffer.[14]
o Add the diluted standards, controls, and CSF samples to the appropriate wells.

o Incubate the plate, typically for a specified time at room temperature with agitation, to
allow NfL to bind to the capture antibody.[14]

o Wash the wells to remove unbound material.

o Add the detector antibody (e.g., a biotinylated anti-NfL antibody) to each well and
incubate.[14]

o Wash the wells again.
o Add an enzyme conjugate (e.g., streptavidin-horseradish peroxidase) and incubate.[14]
o Wash the wells a final time.

o Add the substrate solution (e.g., TMB) and incubate to allow for color development. The
color change is proportional to the amount of NfL present.[1]

o Stop the reaction with a stop solution.
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o Data Analysis:

o

Measure the optical density (OD) of each well at the appropriate wavelength using a
microplate reader.

o Generate a standard curve by plotting the OD values of the standards against their known

concentrations.

o Determine the concentration of NfL in the patient samples by interpolating their OD values
from the standard curve.

o Account for the initial sample dilution in the final concentration calculation.

Visualizations
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Caption: Experimental workflow for NfL quantification.
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Caption: Mayzent's mechanism of action and effect on NfL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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